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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197 Get Quote

FFN270 hydrochloride is a fluorescent false neurotransmitter utilized by researchers for

labeling noradrenergic neurons and imaging their synaptic activity.[1] As a fluorescent substrate

for both the norepinephrine transporter (NET) and the vesicular monoamine transporter 2

(VMAT2), FFN270 facilitates the visualization of synaptic vesicle content release from specific

axonal sites in vivo.[1][2] This guide provides a comprehensive overview of its spectral

characteristics, experimental protocols, and mechanism of action for professionals in research,

science, and drug development.

Quantitative Data Summary
The physicochemical and spectral properties of FFN270 hydrochloride are summarized in the

table below for easy reference.
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Property Value Reference

Chemical Name

3-(2-Aminoethyl)-8-fluoro-7-

hydroxy-2H-chromen-2-one

hydrochloride

Molecular Formula C₁₁H₁₀FNO₃·HCl [1]

Molecular Weight 259.66 g/mol [1]

Purity ≥98% to >99.3% [1][3]

Excitation Maxima
320 nm and 365 nm (pH-

dependent)
[1][2][3][4][5]

Emission Maximum 475 nm [1][2][3][4][5]

Solubility Soluble to 100 mM in DMSO [1][3]

Storage
Store at -20°C, protected from

light
[1][3]

Appearance Beige solid [3]

CAS Number 2341841-05-0 [1][4]

FFN270 hydrochloride exhibits two distinct absorption/excitation maxima that are dependent

on the solvent's pH, which allows it to function as a ratiometric fluorescent pH sensor.[2][4][5] At

a cytosolic pH of approximately 7.4, the phenolate form of the molecule is predominant, which

is significantly brighter than its protonated phenol form.[2]

Mechanism of Action
FFN270 is designed as a fluorescent analog of norepinephrine.[2] Its primary mechanism

involves being actively taken up into noradrenergic neurons through the norepinephrine

transporter (NET).[2] Once inside the neuron, it is then transported into synaptic vesicles by the

vesicular monoamine transporter 2 (VMAT2).[2][3] The accumulation of FFN270 within these

vesicles allows for the direct visualization of noradrenergic axons and varicosities.[2] The

release of vesicular content during exocytosis can be measured by the destaining of the

fluorescent signal, providing a means to study synaptic activity and neurotransmission in real-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.rndsystems.com/products/ffn-270_6717
https://www.rndsystems.com/products/ffn-270_6717
https://www.rndsystems.com/products/ffn-270_6717
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.rndsystems.com/products/ffn-270_6717
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.medchemexpress.com/ffn270-hydrochloride.html?locale=ko-KR
https://www.rndsystems.com/products/ffn-270_6717
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.medchemexpress.com/ffn270-hydrochloride.html?locale=ko-KR
https://www.rndsystems.com/products/ffn-270_6717
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.rndsystems.com/products/ffn-270_6717
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.rndsystems.com/products/ffn-270_6717
https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.benchchem.com/product/b11937197?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.medchemexpress.com/ffn270-hydrochloride.html?locale=ko-KR
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


time.[2] A screening assay against 54 CNS molecular targets showed no significant binding of

FFN270 to other monoamine receptors or transporters.[2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11937197?utm_src=pdf-body-img
https://www.benchchem.com/product/b11937197?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/ffn-270_6717
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053466/
https://documents.tocris.com/pdfs/tocris_coa/6717_1_coa.pdf?1759789515
https://www.medchemexpress.com/ffn270-hydrochloride.html
https://www.medchemexpress.com/ffn270-hydrochloride.html?locale=ko-KR
https://www.benchchem.com/product/b11937197#ffn270-hydrochloride-excitation-and-emission-spectra
https://www.benchchem.com/product/b11937197#ffn270-hydrochloride-excitation-and-emission-spectra
https://www.benchchem.com/product/b11937197#ffn270-hydrochloride-excitation-and-emission-spectra
https://www.benchchem.com/product/b11937197#ffn270-hydrochloride-excitation-and-emission-spectra
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11937197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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